Cas no 32004-68-5 (1H-Indene-3-aceticacid, 5-fluoro-2-methyl-1-[[4-(methylsulfinyl)phenyl]methylene]-)
32004-68-5 structure
Product Name:1H-Indene-3-aceticacid, 5-fluoro-2-methyl-1-[[4-(methylsulfinyl)phenyl]methylene]-
CAS No:32004-68-5
MF:C20H17FO3S
MW:356.410588026047
CID:313233
PubChem ID:5352
Update Time:2025-04-19
1H-Indene-3-aceticacid, 5-fluoro-2-methyl-1-[[4-(methylsulfinyl)phenyl]methylene]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indene-3-aceticacid, 5-fluoro-2-methyl-1-[[4-(methylsulfinyl)phenyl]methylene]-
- {(1Z)-5-fluoro-2-methyl-1-[4-(methylsulfinyl)benzylidene]-1H-inden-3-yl}acetic acid
- 5-Fluoro-2-methyl-1-((4-(methylsulphinyl)phenyl)methylene)-1H-indene-3-acetic acid
- Spectrum4_000876
- Spectrum_001026
- MLKXDPUZXIRXEP-UHFFFAOYSA-N
- Q27165533
- 2-[6-fluoro-2-methyl-3-[(4-methylsulfinylphenyl)methylidene]inden-1-yl]acetic acid
- Sulindac,(S)
- Spectrum2_001326
- SPBio_002206
- 5-fluoro-2-methyl-1-(p-methylsulfinylbenzylidene)-3-indenyl acetic acid
- KBio2_004888
- 2-[6-fluoro-2-methyl-3-[(4-methylsulfinylphenyl)methylidene]-1-indenyl]acetic acid
- SY075375
- MK-231
- KBio2_006642
- NCGC00015970-10
- KBio1_000601
- 5-fluoro-2-methyl-1-(rho-methylsulfinylbenzylidene)-3-indenyl acetic acid
- HMS3871N13
- HMS3371P05
- 38194-50-2
- KBioSS_001506
- KBio3_002800
- HMS3268A12
- Sulindac sulfoxide
- Copals
- KBio3_002110
- HMS3655F09
- AKOS030228423
- KBioSS_002322
- 5-fluoro-2-methyl-1-(p-methylsulfinylbenzylidene)-3-indenylacetic acid
- KBio2_004074
- SPBio_001451
- FT-0674762
- NINDS_000601
- FT-0658934
- 5-fluoro-2-methyl-1-(rho-methylsulfinylbenzylidene)-3-indenylacetic acid
- 5-fluoro-2-methyl-1-(p-methylsulfmylbenzylidene)-3-indenyl acetic acid
- Prestwick0_000073
- HMS3373P13
- CHEMBL3186192
- 9000-14-0
- FT-0674761
- Spectrum3_001365
- KBioGR_001571
- KBio2_007456
- 5-fluoro-2-methyl-1-(p-methylsulfinylbenzylidene)inden-3-acetic acid
- KBio2_002320
- Prestwick1_000073
- 32004-68-5
- KBioGR_002320
- DivK1c_000601
- KBio2_001506
-
- Inchi: 1S/C20H17FO3S/c1-12-17(9-13-3-6-15(7-4-13)25(2)24)16-8-5-14(21)10-19(16)18(12)11-20(22)23/h3-10H,11H2,1-2H3,(H,22,23)
- InChI Key: MLKXDPUZXIRXEP-UHFFFAOYSA-N
- SMILES: S(C)(C1C=CC(=CC=1)C=C1C2C=CC(=CC=2C(CC(=O)O)=C1C)F)=O
Computed Properties
- Exact Mass: 356.08831
- Monoisotopic Mass: 356.088
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 616
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 73.6A^2
Experimental Properties
- Color/Form: Yellow solid
- Density: 1.38
- Melting Point: [183]
- Boiling Point: 581.6 °C at 760 mmHg
- Flash Point: 305.6 °C
- Refractive Index: 1.672
- PSA: 54.37
1H-Indene-3-aceticacid, 5-fluoro-2-methyl-1-[[4-(methylsulfinyl)phenyl]methylene]- Security Information
- Storage Condition:Keep it tightly closed.
1H-Indene-3-aceticacid, 5-fluoro-2-methyl-1-[[4-(methylsulfinyl)phenyl]methylene]- Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
32004-68-5 (1H-Indene-3-aceticacid, 5-fluoro-2-methyl-1-[[4-(methylsulfinyl)phenyl]methylene]-) Related Products
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